
Application Notes and Protocols for the
68Zn(p,n)68Ga Reaction

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 68Zn

Cat. No.: B079356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the production of Gallium-

68 (⁶⁸Ga) via the ⁶⁸Zn(p,n)⁶⁸Ga nuclear reaction. It is intended for researchers, scientists, and

professionals in drug development who are exploring cyclotron-based production of this

medically significant radioisotope.

Introduction
Gallium-68 (t½ = 67.6 min, β+ = 89%) is a positron-emitting radionuclide of immense

importance in Positron Emission Tomography (PET).[1] The increasing clinical demand for

⁶⁸Ga-labeled radiopharmaceuticals has spurred interest in cyclotron-based production methods

as a high-yield alternative to traditional ⁶⁸Ge/⁶⁸Ga generators.[1][2] The ⁶⁸Zn(p,n)⁶⁸Ga reaction

is a promising route, offering the potential for large-scale, routine production of ⁶⁸Ga.[3] This

method involves the bombardment of an enriched ⁶⁸Zinc (⁶⁸Zn) target with protons from a

medical cyclotron.[1] To minimize the co-production of long-lived impurities such as ⁶⁷Ga (via

the ⁶⁸Zn(p,2n)⁶⁷Ga reaction), it is crucial to control the proton irradiation energy, ideally keeping

it below 14 MeV.[1][4]

Experimental Protocols
The production of ⁶⁸Ga using a cyclotron and a ⁶⁸Zn target involves several key stages: target

preparation, irradiation, and subsequent chemical separation and purification. Methodologies

for both solid and liquid targets have been developed.
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Protocol 1: Solid Target Preparation and Irradiation
This protocol is based on the use of a pressed, enriched ⁶⁸Zn solid target.

1. Target Preparation:

Material: Highly enriched (e.g., >98%) ⁶⁸Zn powder is used.[4]

Pressing: The ⁶⁸Zn powder is pressed into a target disc using a manual or hydraulic press.[3]

The target may be mounted on a backing material, such as platinum or copper.[2][4]

2. Irradiation:

Cyclotron: A medical cyclotron with proton energies typically in the range of 12-18 MeV is

used.[2]

Energy Degradation: An energy degrader (e.g., an aluminum foil) may be used to reduce the

incident proton energy to an optimal range (e.g., ~12-14 MeV) to maximize ⁶⁸Ga production

and minimize impurities.[2][4]

Beam Current: Beam currents can range from 10 µA to 45 µA.[2][4]

Irradiation Time: Irradiation times can vary from minutes to over an hour, depending on the

desired activity.[2][3][4]

3. Chemical Separation and Purification:

Dissolution: After irradiation, the ⁶⁸Zn target is dissolved in an appropriate acid, such as 7M

nitric acid or hydrochloric acid.[3]

pH Adjustment: The pH of the dissolved target solution may be adjusted (e.g., to pH 2-2.5

with ammonium formate) before purification.[3]

Ion Exchange Chromatography: A multi-step ion exchange chromatography process is

typically employed for separation and purification.[2][3]

Step 1: The crude ⁶⁸Ga solution is loaded onto a resin like hydroxamate resin or AG50W-

X8. The ⁶⁸Zn target material is washed from the column using a specific eluent (e.g.,
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0.01N HCl).[2][3]

Step 2: The ⁶⁸Ga is then eluted from the first column using a suitable acid (e.g., 0.75N HCl

or 4N HCl).[2][3]

Step 3 (Optional): Further purification can be achieved by loading the ⁶⁸Ga fraction onto a

second column, such as a cation exchange resin (e.g., CUBCX) or a TK200 column, to

remove any remaining metallic impurities.[2][3]

Final Product: The purified ⁶⁸Ga is eluted in a small volume of a suitable solution (e.g., 0.1 N

HCl or a NaCl/HCl mixture) as [⁶⁸Ga]GaCl₃, ready for radiolabeling.[2][3]

Protocol 2: Liquid Target Preparation and Irradiation
This protocol outlines the use of an aqueous solution of a ⁶⁸Zn salt as the target.

1. Target Preparation:

Target Solution: An isotopically enriched (>99%) 1.7 M solution of ⁶⁸Zn nitrate in 0.2 N nitric

acid is prepared.[5] Alternatively, a solution of natural zinc chloride can be used.

Target Holder: A specialized liquid target system, often with a tantalum body and dual foils

(e.g., Aluminum and Havar) for energy degradation and sealing, is used.[5] Helium cooling

between the foils is employed to manage heat.[5]

2. Irradiation:

Proton Energy: The initial proton beam energy is degraded to approximately 14 MeV by the

dual foil system.[5]

Beam Current: A beam current of around 20 μA is typically used.[5]

Irradiation Time: A 30-minute irradiation is a common duration.[5]

3. Chemical Separation and Purification:

Target Transfer: After irradiation, the target solution is transferred to a receiving vessel. The

target chamber is rinsed with water, and the rinse is combined with the target solution.[5]
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Cation Exchange Chromatography:

The combined solution is passed through a cation-exchange column (e.g., AG-50W-X8),

which traps both ⁶⁸Ga and ⁶⁸Zn.[5]

The column is washed with water to remove short-lived impurities.[5]

The ⁶⁸Zn is selectively eluted from the column using a solution such as 0.5 N HBr in 80%

acetone.[5]

The purified ⁶⁸Ga is then eluted from the resin using 3 N HCl.[5]

Data Presentation: 68Zn(p,n)68Ga Reaction Cross-
Section
The cross-section of a nuclear reaction is a measure of its probability. Accurate cross-section

data is essential for optimizing production yields and minimizing impurities. The following table

summarizes experimentally determined cross-section data for the ⁶⁸Zn(p,n)⁶⁸Ga reaction from

various sources.

Proton Energy (MeV) Cross-Section (mb) Reference

5.0 - 6.0 Varies Antropov et al. (1992)[6]

4.9 - 5.9 Varies Sergeev et al. (1993)[6]

5.6 - 6.8 Varies Zhuravlev et al. (1995)[6]

12 Approx. 400 Blosser & Handley (1955)[6]

Up to 20 Varies Barrandon et al. (1975)[6]

10 - 50 Varies Levkovskij (1991)[6]

12.6 -> 10.9 Not explicitly stated Siikanen et al. (2021)[4]

14 -> 5 Not explicitly stated

This range is recommended to

avoid (p,2n) and (p,3n)

reactions.[1]
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Note: The International Atomic Energy Agency (IAEA) provides a comprehensive collection of

experimental data and recommended cross-section values on their Nuclear Data Services

website, which should be consulted for detailed and up-to-date information.[6][7]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the production of ⁶⁸Ga via the

⁶⁸Zn(p,n)⁶⁸Ga reaction using a solid target.
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Caption: Workflow for ⁶⁸Ga production from a solid ⁶⁸Zn target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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